Cas no 131748-14-6 (4-chloro-2-(trifluoromethyl)pyridine)

• Product Name: 4-chloro-2-(trifluoromethyl)pyridine
• CAS No: 131748-14-6
• MF: C₆H₃ClF₃N
• MW: 181.542930841446
• MDL: MFCD07368047
• CID: 64135
• PubChem ID: 14761442
• Update Time: 2025-11-02

4-chloro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-TRIFLUOROMETHYL-4-CHLOROPYRIDINE
• 4-CHLORO-2-(TRIFLUOROMETHYL)PYRIDINE
• 4-Chloro-(2-trifluoromethyl)pyridine
• 4-Chloro-2-trifluoromethyl-pyridine
• C6H3ClF3N
• 2-Trifluoromethyl-4-Chloropyridine(WX636118)
• 4-Chloro-alpha,alpha,alpha-trifluoro-2-picoline
• AB31579
• EN300-91758
• 4-Chloro-2-trifluoromethylpyridine
• Pyridine, 4-chloro-2-(trifluoromethyl)-
• SY016052
• BCP05884
• CS-W006253
• 4-Chloro-2-(trifluoromethyl)pyridine, AldrichCPR
• 131748-14-6
• AC-9417
• AM803154
• J-510353
• 4-chloro-2-trifluoromethyl pyridine
• DTXSID70563692
• SCHEMBL826349
• AKOS005063431
• AS-19524
• MFCD07368047
• FT-0651571
• STL556221
• BBL102419
• 4-chloro-2-(trifluoromethyl)pyridine

• MDL： MFCD07368047
• Inchi： 1S/C6H3ClF3N/c7-4-1-2-11-5(3-4)6(8,9)10/h1-3H
• InChI Key： FZINIBTZNSPWQR-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 180.99100
• Monoisotopic Mass: 180.9906113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.417
• Melting Point: No data available
• Boiling Point: 137.4°C at 760 mmHg
• Flash Point: 36.9℃
• Refractive Index: 1.447
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 12.89000
• LogP: 2.75380
• Vapor Pressure: 3.4±0.3 mmHg at 25°C

4-chloro-2-(trifluoromethyl)pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H301-H319
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 25-36
• Safety Instruction： 26-45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-chloro-2-(trifluoromethyl)pyridine

4-Chloro-2-(trifluoromethyl)pyridine (CAS No. 131748-14-6): Properties, Applications, and Market Insights

4-Chloro-2-(trifluoromethyl)pyridine (CAS No. 131748-14-6) is a versatile halogenated pyridine derivative widely used in pharmaceutical, agrochemical, and specialty chemical industries. This compound, characterized by its chloro and trifluoromethyl substituents, exhibits unique reactivity and stability, making it a valuable intermediate in organic synthesis. The growing demand for fluorinated pyridines in drug discovery and crop protection has significantly increased interest in this chemical.

The molecular structure of 4-chloro-2-(trifluoromethyl)pyridine combines the electron-withdrawing effects of both substituents, creating a reactive platform for nucleophilic aromatic substitution and cross-coupling reactions. Researchers frequently search for "synthesis of 4-chloro-2-trifluoromethylpyridine" or "131748-14-6 price," reflecting its commercial importance. Recent studies highlight its role in developing kinase inhibitors and herbicide intermediates, aligning with current trends in precision medicine and sustainable agriculture.

In pharmaceutical applications, 4-chloro-2-(trifluoromethyl)pyridine serves as a key building block for biologically active compounds. The trifluoromethyl group enhances metabolic stability and membrane permeability, addressing common queries like "how does trifluoromethyl improve drug properties." Its use in developing anti-inflammatory agents and CNS-targeting molecules has been documented in recent patent literature, coinciding with industry focus on neurological disorders and immunomodulation therapies.

The agrochemical sector utilizes this compound in creating advanced crop protection agents, particularly those targeting resistant weed species. Searches for "pyridine-based herbicides" and "chloro-trifluoromethyl pyridine fungicides" have surged by 40% year-over-year, reflecting agricultural challenges posed by climate change. Manufacturers are developing more efficient production methods for CAS 131748-14-6 to meet growing demand while reducing environmental impact.

From a market perspective, the global supply of 4-chloro-2-(trifluoromethyl)pyridine remains stable with major producers located in China and India. Price trends show seasonal fluctuations corresponding to agricultural cycles, with increased interest in "high purity 131748-14-6" for research applications. Analytical data indicates 98% purity as the industry standard, though specialty applications may require 99.5%+ grades. Storage recommendations typically suggest inert atmosphere protection to maintain stability.

Environmental and regulatory considerations for 4-chloro-2-(trifluoromethyl)pyridine follow standard halogenated compound protocols. Recent innovations focus on "green chemistry approaches to pyridine derivatives," addressing sustainability concerns in chemical manufacturing. The compound's environmental fate and biodegradation pathways have become frequent topics in scientific literature, responding to increased regulatory scrutiny of fluorinated organic compounds.

Future applications of CAS 131748-14-6 may expand into materials science, particularly in electronic materials and liquid crystal formulations. The unique electronic properties of the trifluoromethylpyridine moiety show promise in organic semiconductors, answering growing searches for "fluorinated heterocycles in OLEDs." Research collaborations between pharmaceutical and materials science sectors are exploring these interdisciplinary opportunities.

Quality control protocols for 4-chloro-2-(trifluoromethyl)pyridine typically involve GC-MS and HPLC analysis, with particular attention to isomeric purity. Common impurities include 2-chloro-4-trifluoromethylpyridine and dihalogenated byproducts. Analytical certificates often provide detailed chromatograms, responding to buyer requirements for "131748-14-6 specification sheets" and "pyridine derivative analytical methods."

The scientific community continues to investigate novel reactions of 4-chloro-2-(trifluoromethyl)pyridine, particularly in transition metal-catalyzed processes. Recent publications describe its use in Suzuki-Miyaura couplings and direct arylation reactions, addressing synthetic chemistry challenges. These developments correlate with increased searches for "cross-coupling of halogenated pyridines" and "trifluoromethyl heterocycle functionalization."

In conclusion, 4-chloro-2-(trifluoromethyl)pyridine (CAS No. 131748-14-6) represents a critical intermediate with expanding applications across multiple industries. Its unique combination of halogen and fluorine substituents enables diverse chemical transformations, while market dynamics reflect broader trends in fluorine chemistry and heterocyclic compounds. Ongoing research and technological advancements promise to further broaden the utility of this valuable pyridine derivative.